N-Ethenyl-5-ethoxy-3-oxo-1,2,4-thiadiazole-2(3H)-carboxamide

• CAS No.: 61516-07-2
• Molecular Formula: C7H9N3O3S
• Molecular Weight: 215.23 g/mol
• IUPAC Name: N-ethenyl-5-ethoxy-3-oxo-1,2,4-thiadiazole-2-carboxamide
• InChI: InChI=1S/C7H9N3O3S/c1-3-8-5(11)10-6(12)9-7(14-10)13-4-2/h3H,1,4H2,2H3,(H,8,11)
• InChI Key: LMMHQFNWWNYBDC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC(=O)N(S1)C(=O)NC=C

Description

N-Ethenyl-5-ethoxy-3-oxo-1,2,4-thiadiazole-2(3H)-carboxamide is a useful research compound. Its molecular formula is C7H9N3O3S and its molecular weight is 215.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1 ml of triethylamine was added to a solution of 14.6 g of 3-hydroxy-5-ethoxy-1,2,4-thiadiazole in 250 ml of isopropyl ether and after 5 minutes, 8 g of vinyl isocyanate were added. The mixture was stirred for 30 minutes at 20° C and was vacuum filtered and the recovered precipitate was washed, dried and crystallized from ethyl acetate to obtain 15 g of 2-(N-vinylcarbamoyl)-5-ethoxy-1,2,4-thiadiazole-3-one melting at 123° C.